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Compound of Interest

Compound Name:
1-(4-Bromo-2-

fluorophenyl)thiourea

Cat. No.: B1285841 Get Quote

Technical Guide: 1-(4-Bromo-2-
fluorophenyl)thiourea
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Bromo-2-
fluorophenyl)thiourea, a compound of interest in medicinal chemistry and drug discovery.

Due to the limited availability of specific experimental data for this exact molecule in publicly

accessible databases, this guide also includes information on closely related analogs to

provide a comparative context for its potential properties and biological activities.

Chemical Identity
IUPAC Name: 1-(4-Bromo-2-fluorophenyl)thiourea

CAS Number: A specific CAS number for 1-(4-Bromo-2-fluorophenyl)thiourea has not been

identified in major chemical databases as of the latest search. This may indicate that the

compound is a novel entity or an intermediate that has not been extensively characterized and

registered.
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Property Value

Molecular Formula C₇H₆BrFN₂S

Molecular Weight 249.11 g/mol

Chemical Structure

A 2D representation of the chemical structure of 1-(4-Bromo-2-fluorophenyl)thiourea.

Physicochemical Properties (Predicted and
Comparative)
While experimental data for the target compound is scarce, the following table summarizes key

physicochemical properties for structurally similar thiourea derivatives. These values can serve

as an estimation for 1-(4-Bromo-2-fluorophenyl)thiourea.

Compound CAS Number
Molecular
Weight ( g/mol
)

LogP Reference

1-(4-

Bromophenyl)thi

ourea

2646-30-2 231.11 1.85 [1][2][3][4]

1-(4-

Fluorophenyl)thio

urea

459-05-2 170.21 1.14 [5][6]

1-(2-

Bromophenyl)thi

ourea

5391-30-0 231.11 1.85 [7]

1-(4-Bromo-2-

fluorophenyl)thio

urea

Not Available 249.11
Predicted ~2.3-

2.8
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The synthesis of 1-(4-Bromo-2-fluorophenyl)thiourea can be achieved through a standard

reaction of the corresponding aniline with a thiocyanate salt in the presence of an acid, or by

using a pre-formed isothiocyanate. Below is a detailed experimental protocol based on

common synthetic methods for thioureas.

Reaction: 4-Bromo-2-fluoroaniline → 1-(4-Bromo-2-fluorophenyl)thiourea

Materials:

4-Bromo-2-fluoroaniline

Ammonium thiocyanate or Potassium thiocyanate

Hydrochloric acid (concentrated)

Ethanol

Water

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Buchner funnel and filter paper

Beakers and other standard laboratory glassware

Procedure:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve 1.0 equivalent of 4-bromo-2-fluoroaniline in

ethanol.
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Addition of Thiocyanate: To this solution, add 1.2 equivalents of ammonium thiocyanate (or

potassium thiocyanate).

Acidification and Reflux: Slowly add 1.5 equivalents of concentrated hydrochloric acid to the

mixture. Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation of the Product: After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a beaker containing crushed ice. A solid precipitate should

form.

Purification: Collect the crude product by vacuum filtration using a Buchner funnel. Wash the

solid with cold water to remove any remaining salts and acid. The crude 1-(4-Bromo-2-
fluorophenyl)thiourea can be further purified by recrystallization from a suitable solvent

such as ethanol or an ethanol/water mixture.

Drying and Characterization: Dry the purified product under vacuum. The structure and purity

of the final compound should be confirmed using analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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